Cas no 197015-74-0 (Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)-)

2-Methoxy-3,5-bis(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its trifluoromethyl and methoxy substituents. The presence of electron-withdrawing trifluoromethyl groups enhances its reactivity in electrophilic and nucleophilic substitution reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy group further modulates its electronic properties, influencing solubility and binding affinity in target applications. This compound is particularly useful in the development of bioactive molecules due to its stability and ability to impart lipophilicity. Its high purity and well-defined structure ensure consistent performance in synthetic pathways, including coupling reactions and derivatization processes.

Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)- structure

197015-74-0 structure

Product Name:Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)-

CAS No:197015-74-0

MF:C₁₀H₆F₆O₃

MW:288.143264293671

MDL:MFCD27946889

CID:3870545

PubChem ID:10684743

Update Time:2025-05-22

Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)-
- 3,5-Bis(trifluoromethyl)-2-methoxybenzoic acid
- 197015-74-0
- E93228
- SCHEMBL22114934
- CS-0191167
- 2-methoxy-3,5-bis(trifluoromethyl)benzoic Acid
- QXKHBZGPGPNUGZ-UHFFFAOYSA-N
- MDL： MFCD27946889
- Inchi： 1S/C10H6F6O3/c1-19-7-5(8(17)18)2-4(9(11,12)13)3-6(7)10(14,15)16/h2-3H,1H3,(H,17,18)
- InChI Key： QXKHBZGPGPNUGZ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1OC

Computed Properties

Exact Mass: 288.02211302Da
Monoisotopic Mass: 288.02211302Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 46.5Å²

Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)- Pricemore >>

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